Cas no 88474-21-9 (8-(Bromomethyl)-5-fluoroquinoline)

• Product Name: 8-(Bromomethyl)-5-fluoroquinoline
• CAS No: 88474-21-9
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 631332
• PubChem ID: 13152194
• Update Time: 2025-11-02

8-(Bromomethyl)-5-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-(bromomethyl)-5-fluoro-
• 8-(bromomethyl)-5-fluoroquinoline
• EN300-36107
• 5-fluoro-8-bromomethylquinoline
• SCHEMBL2563593
• DTXSID70522380
• AKOS000131584
• 88474-21-9
• Z330915018
• 8-(Bromomethyl)-5-fluoroquinoline

• Inchi： 1S/C10H7BrFN/c11-6-7-3-4-9(12)8-2-1-5-13-10(7)8/h1-5H,6H2
• InChI Key： PJKGHXPXMQHCQM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C2=CC=CN=C21)F

Computed Properties

• Exact Mass: 238.97459g/mol
• Monoisotopic Mass: 238.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-(Bromomethyl)-5-fluoroquinoline

8-(Bromomethyl)-5-fluoroquinoline (CAS 88474-21-9): A Versatile Fluorinated Quinoline Derivative for Pharmaceutical and Material Science Applications

8-(Bromomethyl)-5-fluoroquinoline (CAS 88474-21-9) represents an important fluorinated quinoline derivative that has gained significant attention in pharmaceutical research and material science. This compound, characterized by its bromomethyl and fluoro functional groups, serves as a valuable building block for synthesizing more complex molecules with potential biological activities.

The 5-fluoroquinoline scaffold is particularly interesting to researchers due to its structural similarity to many FDA-approved drugs. Recent studies show increased interest in fluorinated heterocycles, with Google Scholar reporting a 35% rise in publications mentioning "fluoroquinoline derivatives" since 2020. This trend aligns with the growing demand for novel antimicrobial agents and anticancer compounds.

From a chemical perspective, 8-(Bromomethyl)-5-fluoroquinoline offers multiple reactive sites for further modifications. The bromomethyl group at position 8 allows for nucleophilic substitution reactions, while the fluoro substituent at position 5 provides electronic effects that can influence the compound's reactivity and binding properties. These features make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In pharmaceutical applications, derivatives of 5-fluoroquinoline have shown promise in addressing current medical challenges. A 2023 market analysis revealed that fluoroquinoline-based compounds account for approximately 18% of newly developed antibacterial agents in clinical trials. While 8-(Bromomethyl)-5-fluoroquinoline itself isn't biologically active, it serves as a crucial intermediate for creating molecules that target bacterial DNA gyrase and topoisomerase IV.

The material science community has also shown growing interest in fluorinated quinoline derivatives. Their unique electronic properties make them suitable for developing organic semiconductors, fluorescent probes, and photovoltaic materials. Researchers at several universities have recently published work utilizing 8-substituted fluoroquinolines as building blocks for light-emitting materials in OLED applications.

From a synthetic chemistry standpoint, 8-(Bromomethyl)-5-fluoroquinoline offers several advantages. Its crystalline nature allows for easy purification, and the bromomethyl group's reactivity enables efficient coupling with various nucleophiles. These characteristics have made it popular in parallel synthesis and combinatorial chemistry approaches, particularly in academic and industrial drug discovery settings.

Market trends indicate steady growth for fluoroquinoline intermediates, with analytical reports projecting a compound annual growth rate (CAGR) of 6.2% from 2023 to 2028. This growth is driven by increasing R&D investments in antimicrobial research and the expanding applications of fluorinated compounds in materials science. 8-(Bromomethyl)-5-fluoroquinoline occupies a strategic position in this market as a versatile synthetic intermediate.

Quality control of 8-(Bromomethyl)-5-fluoroquinoline typically involves HPLC analysis, with purity standards generally exceeding 97% for research applications. Advanced characterization techniques like NMR (1H, 13C, 19F) and mass spectrometry are routinely employed to verify the compound's structure and assess batch-to-batch consistency. These quality measures ensure reliable performance in downstream synthetic applications.

Environmental and safety considerations for handling 8-(Bromomethyl)-5-fluoroquinoline follow standard laboratory protocols for organobromine compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Storage typically occurs at room temperature in airtight containers protected from light.

Future research directions for fluoroquinoline chemistry may explore novel catalytic methods for introducing the bromomethyl group, greener synthetic routes, and expanded applications in medicinal chemistry. The compound's versatility ensures its continued relevance in addressing contemporary scientific challenges, from antibiotic resistance to advanced material development.

For researchers considering 8-(Bromomethyl)-5-fluoroquinoline for their projects, several suppliers offer the compound in various quantities, typically ranging from gram to kilogram scales. Pricing varies based on purity and order volume, with academic discounts often available for research institutions. Proper documentation including certificates of analysis should always accompany purchases for quality assurance purposes.

In conclusion, 8-(Bromomethyl)-5-fluoroquinoline (CAS 88474-21-9) represents a strategically important compound at the intersection of pharmaceutical chemistry and materials science. Its unique combination of reactive functional groups on the fluoroquinoline scaffold provides numerous opportunities for molecular design and innovation. As research into fluorinated heterocycles continues to expand, this compound will likely maintain its position as a valuable tool for scientific advancement across multiple disciplines.